N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide

• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-6-5-7-13(12(11)2)17-16(19)10-22-15-9-4-3-8-14(15)18(20)21/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: ZTHBCRISWKIQDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=CC=CC=C2[N+](=O)[O-])C

Description

N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Nitrophenoxy)acetic acid S11 (5.28 g) and 2,3-dimethylaniline (3.25 g) were dissolved in dichloromethane (100 ml). 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (6.17g) and 4-dimethylaminopyridine (3.93 g) were added to the solution, and the solution was stirred overnight at room temperature. The reaction mixture was concentrated under reduced pressure, and the residue was dissolved in dichloromethane. The resulting solution was washed successively with 1N HCl saturated aqueous sodium hydrogencarbonate solution and brine, then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, obtaining 7.7 g of the compound S12.